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Abstract

Niraparib is a potent and selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes,

specifically PARP-1 and PARP-2, which are critical components of the DNA damage repair

machinery.[1][2] By impeding the repair of single-strand DNA breaks, niraparib leads to the

accumulation of double-strand breaks during DNA replication, ultimately inducing synthetic

lethality in cancer cells with deficiencies in other DNA repair pathways, such as those with

BRCA1/2 mutations.[3][4] These application notes provide detailed protocols for the

preparation of niraparib stock solutions for use in cell culture experiments, ensuring accurate

and reproducible results for in vitro studies.

Data Presentation

Niraparib Properties

Property Value Reference
Molecular Weight 320.39 g/mol [5]
Formula C19H20N40 [5]
CAS Number 1038915-60-4 [5]
Appearance Yellow solid [5]
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Solubility of Niraparib

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Sonication is
recommended.[5] Use
DMSO 65.63 204.84 fresh DMSO as
moisture can reduce
solubility.[6]
Ethanol 60 187.27 Sonication is

recommended.[5]

Insoluble or slightly
Water <1 (5]
soluble

led it

. Storage ]
Solution Type Duration Notes
Temperature
Powder -20°C 3 years [5]
[5] Aliquot to avoid
In Solvent (e.g.,
-80°C 1 year repeated freeze-thaw
DMSO)
cycles.[6][7]
In Solvent (e.g.,
-20°C 1 month [61[7]

DMSO)

Experimental Protocols

Protocol 1: Preparation of a High-Concentration
Niraparib Stock Solution in DMSO

This protocol describes the preparation of a 50 mM niraparib stock solution in dimethyl
sulfoxide (DMSO).
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Materials:

Niraparib powder (molecular weight: 320.39 g/mol )

o Anhydrous dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)[5]

o Sterile pipette tips

Procedure:

o Calculate the required mass of niraparib:

o To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 50 mmol/L x 0.001 L x 320.39 g/mol = 16.02 mg

e Weighing Niraparib:

o Carefully weigh out 16.02 mg of niraparib powder using a calibrated analytical balance
and place it into a sterile microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the niraparib
powder.

e Mixing:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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o If the niraparib does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath
sonicator.[5] Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the 50 mM niraparib stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[5][6] Avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the high-concentration stock solution to prepare working
solutions for treating cells in culture. The final concentration of DMSO in the cell culture
medium should be kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity.[6]

Materials:

50 mM Niraparib stock solution in DMSO (from Protocol 1)

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile pipette tips
Procedure:
e Thaw the Stock Solution:
o Thaw a single aliquot of the 50 mM niraparib stock solution at room temperature.
o Serial Dilutions:

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final concentrations. For example, to prepare a 100 uM working solution from a 50
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mM stock:

= Dilute the 50 mM stock 1:500 (e.g., add 2 pL of 50 mM stock to 998 uL of cell culture
medium).

e Treatment of Cells:

o Add the appropriate volume of the working solution to your cell culture plates to achieve
the desired final concentration. For example, to achieve a final concentration of 10 uM in a
well containing 1 mL of medium, add 100 pL of the 100 uM working solution.

o Ensure that the final DMSO concentration in the culture medium is below cytotoxic levels
(e.g., for a final niraparib concentration of 10 uM prepared from a 50 mM stock, the final
DMSO concentration would be 0.02%).

e Vehicle Control:

o Prepare a vehicle control by adding the same volume of DMSO (diluted in cell culture
medium to match the highest concentration of niraparib treatment) to control wells. This
accounts for any effects of the solvent on the cells.

Typical Working Concentrations:

The effective concentration of niraparib can vary significantly depending on the cell line and the
experimental endpoint. IC50 values have been reported to range from the nanomolar to the
micromolar range. For example, in some cancer cells with BRCA mutations, the CC50 is in the
10-100 nM range.[6] In other cell lines, such as MIA-PaCa-2 and PANC-1, IC50 values were
reported to be 26 uM and 50 pM, respectively.[5][8] It is recommended to perform a dose-
response experiment to determine the optimal concentration for your specific cell line and
assay.

Visualization
Niraparib's Mechanism of Action
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Caption: Mechanism of action of Niraparib.

Experimental Workflow for Niraparib Stock Solution
Preparation
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Caption: Workflow for preparing Niraparib stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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